Cas no 101416-44-8 (2-Butene-1,4-diol, 2-[2-[(1S,2R,4aR,8aR)-1,2,3,4,4a,7,8,8a-octahydro-5-(hydroxymethyl)-1,2,4a-trimethyl-1-naphthalenyl]ethyl]-, (2Z)-)
101416-44-8 structure
Product Name:2-Butene-1,4-diol, 2-[2-[(1S,2R,4aR,8aR)-1,2,3,4,4a,7,8,8a-octahydro-5-(hydroxymethyl)-1,2,4a-trimethyl-1-naphthalenyl]ethyl]-, (2Z)-
CAS No:101416-44-8
MF:C20H34O3
MW:322.482918348545
CID:140086
Update Time:2024-03-01
2-Butene-1,4-diol, 2-[2-[(1S,2R,4aR,8aR)-1,2,3,4,4a,7,8,8a-octahydro-5-(hydroxymethyl)-1,2,4a-trimethyl-1-naphthalenyl]ethyl]-, (2Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butene-1,4-diol,2-[2-[(1S,2R,4aR,8aR)-1,2,3,4,4a,7,8,8a-octahydro-5-(hydroxymethyl)-1,2,4a-trimethyl-1-naphthalenyl]ethyl]-,(2Z)-
- 2-Butene-1,4-diol,2-[2-[(1S,2R,4aR,8aR)-1,2,3,4,4a,7,8,8a-octahydro-5-(hydroxymethyl)-1,2,4a-trimethyl-1-naphthalenyl]ethyl]-
- (+)-Bincatriol
- 2-Butene-1,4-diol,2-[2-[1,2,3,4,4a,7,8,8a-octahydro-5-(hydroxymethyl)-1,2,4a-trimethyl-1-naphthalenyl]ethyl]-,[1S-[1a(Z),2b,4ab,8aa]]-
- Bincatriol
- 2-Butene-1,4-diol, 2-[2-[(1S,2R,4aR,8aR)-1,2,3,4,4a,7,8,8a-octahydro-5-(hydroxymethyl)-1,2,4a-trimethyl-1-naphthalenyl]ethyl]-, (2Z)-
-
- Inchi: 1S/C20H34O3/c1-15-7-10-20(3)17(14-23)5-4-6-18(20)19(15,2)11-8-16(13-22)9-12-21/h5,9,15,18,21-23H,4,6-8,10-14H2,1-3H3/b16-9-/t15-,18-,19+,20+/m1/s1
- InChI Key: FEWVAJCWRYTWOP-FGGSDQKMSA-N
- SMILES: C(O)/C(/CC[C@]1(C)[C@]2([H])[C@](C)(C(CO)=CCC2)CC[C@H]1C)=C\CO
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- XLogP3: 3.721
2-Butene-1,4-diol, 2-[2-[(1S,2R,4aR,8aR)-1,2,3,4,4a,7,8,8a-octahydro-5-(hydroxymethyl)-1,2,4a-trimethyl-1-naphthalenyl]ethyl]-, (2Z)- Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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